Cas no 1803977-47-0 (5-Amino-4-cyano-3-iodo-2-(trifluoromethoxy)pyridine)

• Product Name: 5-Amino-4-cyano-3-iodo-2-(trifluoromethoxy)pyridine
• CAS No: 1803977-47-0
• MF: C₇H₃F₃IN₃O
• MW: 329.01790356636
• CID: 4910126
• Update Time: 2025-10-28

5-Amino-4-cyano-3-iodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-cyano-3-iodo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F3IN3O/c8-7(9,10)15-6-5(11)3(1-12)4(13)2-14-6/h2H,13H2
• InChI Key： IEJMKBHGQADZEJ-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C=1C#N)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.6
• Topological Polar Surface Area: 71.9

Additional information on 5-Amino-4-cyano-3-iodo-2-(trifluoromethoxy)pyridine

5-Amino-4-cyano-3-iodo-2-(trifluoromethoxy)pyridine

The compound 5-Amino-4-cyano-3-iodo-2-(trifluoromethoxy)pyridine, also known by its CAS number CAS No. 1803977-47-0, is a highly functionalized aromatic heterocyclic compound with a pyridine ring at its core. This molecule is characterized by the presence of multiple substituents, including an amino group (-NH₂), a cyano group (-CN), an iodo group (-I), and a trifluoromethoxy group (-OCF₃). These substituents are strategically positioned at specific positions on the pyridine ring, making this compound a valuable building block in organic synthesis and materials science.

The synthesis of 5-Amino-4-cyano-3-iodo-2-(trifluoromethoxy)pyridine typically involves multi-step reactions, often utilizing advanced methodologies such as Suzuki-Miyaura coupling, Stille coupling, or other cross-coupling reactions. These methods allow for precise control over the substitution pattern on the pyridine ring, ensuring high purity and structural integrity. Recent advancements in catalytic systems have further enhanced the efficiency and scalability of these syntheses, making this compound more accessible for research and industrial applications.

In terms of applications, 5-Amino-4-cyano-3-iodo-2-(trifluoromethoxy)pyridine has shown promise in various fields. In materials science, its electron-withdrawing groups (such as -CN and -OCF₃) make it an attractive candidate for designing advanced materials with tailored electronic properties. For instance, it has been used as a precursor in the synthesis of conductive polymers and organic semiconductors, which are critical components in modern electronics such as flexible displays and thin-film transistors.

In the pharmaceutical industry, this compound serves as a valuable intermediate in drug discovery programs. The presence of an amino group provides opportunities for further functionalization, enabling the creation of bioactive molecules with potential therapeutic applications. Recent studies have highlighted its role in modulating enzyme activity and targeting specific signaling pathways, making it a subject of interest in medicinal chemistry research.

The trifluoromethoxy group (-OCF₃) in 5-Amino-4-cyano-3-iodo-2-(trifluoromethoxy)pyridine contributes significantly to its chemical stability and reactivity. This substituent not only enhances the molecule's solubility in organic solvents but also imparts unique electronic effects that can be exploited in various chemical transformations. For example, it has been employed in click chemistry reactions to form stable covalent bonds, facilitating the construction of complex molecular architectures.

From an environmental perspective, researchers have investigated the biodegradation pathways of compounds like 5-Amino-4-cyano-3-Iodo-2-(trifluoromethoxy)pyridine. Studies suggest that while its persistence in natural environments is relatively low due to its complex structure, proper disposal methods are recommended to minimize ecological impact. This aligns with current trends toward sustainable chemistry practices.

In conclusion, 5-Amino-4-cyano-3-Iodo-2-(trifluoromethoxy)pyridine, CAS No. 1803977–47–0, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool for scientists seeking to push the boundaries of organic synthesis and materials innovation.